Cas no 1432630-26-6 ((S)-Tenofovir Disoproxil Fumarate)

(S)-Tenofovir Disoproxil Fumarate Properties

Names and Identifiers

• (S)-Tenofovir Disoproxil Fumarate
• (S)-Tenofovir Disopr
• (S)-Tenofovirdisoproxil
• 5-[[(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic acid 1,9-bis(1-methylethyl) ester 5-oxide (E)-2-butenedioate (1:1)
• 5-[[(1S)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic Acid 1,9-Bis(1-methylethyl) Ester 5-Oxide (2E)-2-Butenedioate
• F20706
• (S)-(((((1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) diisopropyl bis(carbonate) fumarate
• CS-0164361
• AKOS000280900
• Tenofovir Disoproxil Fumarate Isomer
• 1432630-26-6
• [[(2S)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate;(E)-but-2-enedioic acid
• A884994
• (S)-(((1-(6-aMino-9H-purin-9-yl)propan-2-yloxy)Methyl)phosphoryl)bis(oxy)bis(Methylene) isopropyl dicarbonate fuMarate
• +Expand

• InChIKey： VCMJCVGFSROFHV-KZHAMYRLSA-N
• Inchi： InChI=1S/C19H30N5O10P.C4H4O4/c1-12(2)33-18(25)28-9-31-35(27,32-10-29-19(26)34-13(3)4)11-30-14(5)6-24-8-23-15-16(20)21-7-22-17(15)24;5-3(6)1-2-4(7)8/h7-8,12-14H,6,9-11H2,1-5H3,(H2,20,21,22);1-2H,(H,5,6)(H,7,8)/b;2-1+/t14-;/m0./s1
• SMILES： CC(C)OC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 635.18398777g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 19
• Monoisotopic Mass: 635.18398777g/mol
• Heavy Atom Count: 43
• Complexity: 817
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 260Ų